Cas no 1903382-48-8 (3-methyl-5-{1-(5-methylthiophen-2-yl)sulfonyl-4-phenylpyrrolidin-3-yl}-1,2,4-oxadiazole)

• Product Name: 3-methyl-5-{1-(5-methylthiophen-2-yl)sulfonyl-4-phenylpyrrolidin-3-yl}-1,2,4-oxadiazole
• CAS No: 1903382-48-8
• MF: C₁₈H₁₉N₃O₃S₂
• MW: 389.491761445999
• CID: 5944386
• PubChem ID: 92129300
• Update Time: 2025-07-15

3-methyl-5-{1-(5-methylthiophen-2-yl)sulfonyl-4-phenylpyrrolidin-3-yl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-{1-(5-methylthiophen-2-yl)sulfonyl-4-phenylpyrrolidin-3-yl}-1,2,4-oxadiazole
• 3-methyl-5-(1-((5-methylthiophen-2-yl)sulfonyl)-4-phenylpyrrolidin-3-yl)-1,2,4-oxadiazole
• F6524-4010
• AKOS025390536
• 3-methyl-5-[1-(5-methylthiophen-2-yl)sulfonyl-4-phenylpyrrolidin-3-yl]-1,2,4-oxadiazole
• 3-methyl-5-{1-[(5-methylthiophen-2-yl)sulfonyl]-4-phenylpyrrolidin-3-yl}-1,2,4-oxadiazole
• 1903382-48-8

• Inchi： 1S/C18H19N3O3S2/c1-12-8-9-17(25-12)26(22,23)21-10-15(14-6-4-3-5-7-14)16(11-21)18-19-13(2)20-24-18/h3-9,15-16H,10-11H2,1-2H3
• InChI Key： BDEBJGMOSFRWJQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(N1CC(C2=NC(C)=NO2)C(C2C=CC=CC=2)C1)(=O)=O

Computed Properties

• Exact Mass: 389.08678382g/mol
• Monoisotopic Mass: 389.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 113Ų

Additional information on 3-methyl-5-{1-(5-methylthiophen-2-yl)sulfonyl-4-phenylpyrrolidin-3-yl}-1,2,4-oxadiazole

Research Brief on 3-methyl-5-{1-(5-methylthiophen-2-yl)sulfonyl-4-phenylpyrrolidin-3-yl}-1,2,4-oxadiazole (CAS: 1903382-48-8)

The compound 3-methyl-5-{1-(5-methylthiophen-2-yl)sulfonyl-4-phenylpyrrolidin-3-yl}-1,2,4-oxadiazole (CAS: 1903382-48-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The structural uniqueness of the molecule, characterized by the presence of a 1,2,4-oxadiazole core and a sulfonyl-pyrrolidine moiety, contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its mechanism of action at the molecular level.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of cancer therapy. The compound exhibits significant cytotoxicity against a range of tumor cell lines, with minimal off-target effects. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in preclinical models, showing favorable outcomes for further development.

One of the key challenges in the development of this compound is its synthetic complexity. Recent advancements in organic synthesis have enabled more efficient routes to produce 3-methyl-5-{1-(5-methylthiophen-2-yl)sulfonyl-4-phenylpyrrolidin-3-yl}-1,2,4-oxadiazole with higher yields and purity. These improvements are critical for scaling up production for clinical trials.

Future research directions include optimizing the compound's structure to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its therapeutic potential in combination therapies and as a standalone treatment. The ongoing studies are expected to provide deeper insights into its translational applicability.

In conclusion, 3-methyl-5-{1-(5-methylthiophen-2-yl)sulfonyl-4-phenylpyrrolidin-3-yl}-1,2,4-oxadiazole represents a promising candidate for drug development, with its unique chemical structure and robust biological activity. Continued research and clinical validation will be essential to fully realize its therapeutic potential.